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Compound of Interest

Compound Name: Tefuryltrione

Cat. No.: B1250450 Get Quote

Disclaimer: This document summarizes publicly available toxicological information for the

herbicide Tefuryltrione on non-target organisms. A comprehensive review of regulatory

submission documents was not feasible, and as such, significant data gaps exist, particularly

for non-mammalian species. The information provided should be used for research and

informational purposes only.

Executive Summary
Tefuryltrione is a triketone herbicide used for the control of various weeds in paddy fields.

Understanding its toxicological profile on non-target organisms is crucial for a comprehensive

environmental risk assessment. This technical guide provides a summary of the available

toxicological data, outlines standard experimental protocols for ecotoxicity testing, and presents

visual workflows for key experimental procedures.

Based on the available data, Tefuryltrione exhibits low acute oral toxicity to mammals. It is

classified as "Category 2" for reproductive toxicity in some jurisdictions, with a No-Observed-

Adverse-Effect Level (NOAEL) identified in a two-generation rat study. For aquatic life, it is

classified as hazardous (Category 2) for both acute and chronic exposure, although specific

quantitative data (LC50, EC50) are not readily available in the public domain. There is a

significant lack of publicly accessible data on the toxicity of Tefuryltrione to birds, terrestrial

invertebrates (e.g., bees and earthworms), and soil microorganisms.
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The mammalian toxicological profile of Tefuryltrione has been evaluated in laboratory studies,

primarily using rats. The available data indicates low acute toxicity via the oral route.

Quantitative Mammalian Toxicity Data
Endpoint Species Value Classification Reference(s)

Acute Oral LD50 Rat > 5000 mg/kg bw Low Toxicity [1][2]

Reproductive

Toxicity NOAEL
Rat 25 mg/kg bw/day - [3]

Qualitative Mammalian Toxicity Information
Endpoint Finding Reference(s)

Reproductive Toxicity

Classified as Category 2

(Suspected of damaging

fertility or the unborn child) in

some safety data sheets.

[4]

Target Organ Toxicity

Studies in experimental

animals have indicated the

thyroid and pancreas as

potential target organs.

[5]

Genotoxicity/Mutagenicity

Not found to be mutagenic or

genotoxic in a battery of in

vitro and in vivo tests.

[5]

Carcinogenicity
No classification for

carcinogenicity.
[4]

Aquatic Ecotoxicology
While quantitative toxicity data for aquatic organisms are scarce in publicly available literature,

safety data sheets provide a classification of the hazard posed by Tefuryltrione to the aquatic

environment.

Aquatic Hazard Classification
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Hazard Category Classification Reference(s)

Hazardous to the aquatic

environment, short-term

(acute)

Category 2 [6]

Hazardous to the aquatic

environment, long-term

(chronic)

Category 2 [6]

Note: Category 2 classification implies that the substance is toxic to aquatic life with long-

lasting effects. However, without specific EC50 (for algae and daphnids) and LC50 (for fish)

values, a detailed risk assessment cannot be fully completed.

Standard Experimental Protocols for Aquatic Toxicity
Testing
In the absence of specific data for Tefuryltrione, this section describes standard OECD

(Organisation for Economic Co-operation and Development) protocols for assessing the toxicity

of chemical substances to aquatic organisms.

This test determines the median lethal concentration (LC50) of a substance in fish over a 96-

hour exposure period.

Test Organism: Rainbow trout (Oncorhynchus mykiss) is a commonly used species.

Methodology: Fish are exposed to a range of concentrations of the test substance in a semi-

static or flow-through system. Mortalities and sub-lethal effects are observed at 24, 48, 72,

and 96 hours. The LC50 is calculated at the end of the exposure period.

Endpoint: 96-hour LC50.

This test evaluates the acute toxicity to planktonic crustaceans, with the endpoint being the

concentration that immobilizes 50% of the population (EC50).

Test Organism:Daphnia magna is the standard test species.
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Methodology: Daphnids are exposed to the test substance for 48 hours. The number of

immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: 48-hour EC50.

This test assesses the effect of a substance on the growth of freshwater algae.

Test Organism: Green algae species such as Pseudokirchneriella subcapitata.

Methodology: Algal cultures are exposed to various concentrations of the test substance

over 72 hours. The growth of the algae is measured, typically by cell counts or fluorescence.

Endpoint: 72-hour EC50 (based on growth rate inhibition).

Aquatic Ecotoxicity Testing Workflow

Test Substance
(Tefuryltrione)

Fish Acute Toxicity
(OECD 203)

Daphnia Acute Immobilisation
(OECD 202)

Algae Growth Inhibition
(OECD 201)

96-hr LC50

48-hr EC50

72-hr EC50

Click to download full resolution via product page

Standard workflow for aquatic ecotoxicity testing.

Terrestrial Ecotoxicology
Publicly available literature lacks specific quantitative data on the toxicity of Tefuryltrione to

terrestrial non-target organisms, including birds and invertebrates.

Avian Toxicology
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Standard tests for avian species assess acute oral toxicity and effects on reproduction.

This study determines the acute oral toxicity (LD50) of a substance to birds.

Test Organism: Commonly used species include the Northern bobwhite (Colinus virginianus)

or the Japanese quail (Coturnix japonica).

Methodology: Birds are administered a single oral dose of the test substance. They are then

observed for 14 days for mortality and signs of toxicity.

Endpoint: Acute oral LD50.

This test evaluates the potential effects of a substance on the reproductive success of birds.

Test Organism: Northern bobwhite or Mallard duck (Anas platyrhynchos).

Methodology: Birds are fed a diet containing the test substance for a period that includes a

pre-egg-laying phase and an egg-laying phase. Endpoints related to reproductive success

(e.g., egg production, fertility, hatchability, and survival of offspring) are measured.

Endpoint: No-Observed-Effect Concentration (NOEC) for reproductive parameters.
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Avian Toxicology Testing Workflow

Test Substance
(Tefuryltrione)
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Standard workflow for avian toxicity testing.

Terrestrial Invertebrates
These tests determine the acute contact and oral toxicity to honeybees.

Test Organism: Adult worker honeybees (Apis mellifera).

Methodology:

Contact (OECD 214): Bees are topically exposed to the test substance.

Oral (OECD 213): Bees are fed a sucrose solution containing the test substance.

Endpoint: 48-hour LD50 for both contact and oral exposure.

This test assesses the acute toxicity of substances to earthworms.

Test Organism:Eisenia fetida.
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Methodology: Earthworms are exposed to the test substance mixed into an artificial soil

matrix for 14 days. Mortality and changes in biomass are recorded.

Endpoint: 14-day LC50.

Effects on Soil Microorganisms
The impact of herbicides on soil microbial communities is a key aspect of environmental risk

assessment. Standard tests evaluate the effects on nitrogen and carbon transformation

processes.

Nitrogen Transformation in Soil (OECD 216)
This test assesses the potential for a substance to inhibit nitrification, a crucial process in the

nitrogen cycle carried out by soil microorganisms.

Methodology: Soil is treated with the test substance and an ammonium-based nitrogen

source. The rate of nitrate formation is measured over a 28-day period and compared to an

untreated control.

Endpoint: The concentration at which a 25% inhibition of nitrate formation occurs compared

to the control.

Carbon Transformation in Soil (OECD 217)
This test evaluates the effect of a substance on the overall microbial activity in the soil by

measuring carbon dioxide production (respiration).

Methodology: Soil is treated with the test substance, and the rate of carbon dioxide evolution

is measured over a period of 28 days.

Endpoint: The effect of the test substance on soil respiration is reported as a percentage of

the control.
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Soil Microorganism Function Testing
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Workflow for assessing effects on soil microbial functions.

Conclusion and Data Gaps
The publicly available toxicological profile of Tefuryltrione for non-target organisms is

incomplete. While data on mammalian toxicity suggests low acute oral toxicity, the classification

for reproductive toxicity and the identification of potential target organs warrant further

investigation. The classification as hazardous to aquatic life highlights the need for specific

ecotoxicity data for fish, daphnids, and algae to conduct a thorough environmental risk

assessment.

Crucially, there is a significant lack of data for key non-target organisms, including birds, bees,

earthworms, and soil microorganisms. To fully understand the environmental impact of

Tefuryltrione, further research and the public dissemination of regulatory study results are

essential. The experimental protocols outlined in this guide provide a framework for generating

the necessary data to fill these knowledge gaps.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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